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Compound of Interest

Compound Name: 8-Hydroxycoumarin

Cat. No.: B196171

Essential Safety and Logistical Information for the Disposal of 8-Hydroxycoumarin

This document provides procedural guidance on the safe and compliant disposal of 8-
Hydroxycoumarin, a compound commonly used in biomedical research. Adherence to these
protocols is critical for ensuring laboratory safety, minimizing environmental impact, and
maintaining regulatory compliance. The following information is intended for researchers,
scientists, and drug development professionals.

Hazard Profile and Safety Precautions

8-Hydroxycoumarin is classified with several hazards that necessitate careful handling during
the disposal process.[1] Personal protective equipment (PPE) is mandatory to prevent
exposure.

Key Hazards:

Acute Oral Toxicity: Harmful if swallowed.[1][2][3]

Skin Irritation: Causes skin irritation.[1][2][3]

Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Mandatory Personal Protective Equipment (PPE):
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» Gloves: Chemical-resistant gloves are required.
o Eye Protection: Safety glasses or goggles must be worn.[1]
e Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[1][2]

» Respiratory Protection: If there is a risk of generating dust, a suitable respirator should be
used.[1][2]

Step-by-Step Disposal Procedure

The proper disposal of 8-Hydroxycoumarin waste must be handled as hazardous chemical
waste. Do not dispose of this compound down the drain or in regular trash.[2][4]

Step 1: Waste Identification and Segregation

e Treat all forms of 8-Hydroxycoumarin waste (pure compound, contaminated labware,
solutions) as hazardous.

o Segregate 8-Hydroxycoumarin waste from other waste streams to prevent unintended
reactions.[5][6] Store in a designated "Satellite Accumulation Area" for hazardous waste.[5]

Step 2: Waste Collection and Containment
o Collect solid waste in a clearly labeled, sealed, and leak-proof container.[7]

o For solutions, use a compatible, labeled, and sealable container. Do not overfill containers;
leave at least one inch of headspace to allow for expansion.[5][6]

« If the original container is used for disposal, ensure it is in good condition and properly
sealed.[8][9]

Step 3: Labeling
o All waste containers must be clearly labeled with the words "Hazardous Waste."[5]

e The label must include the full chemical name ("8-Hydroxycoumarin") and a description of
the contents (e.g., "solid," "solution in methanol").[5]
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« Indicate the associated hazards (e.g., "Toxic," "Irritant").[5]
Step 4: Storage

» Store the sealed and labeled waste container in a designated, secure area away from
incompatible materials.[5]

o Ensure the storage area is cool and well-ventilated.[1]
Step 5: Arrange for Professional Disposal

 All chemical waste must be handled and disposed of by a licensed and approved waste
disposal contractor.[4][8][10]

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup.

Quantitative Data Summary

While specific quantitative limits for disposal are determined by local regulations, the hazard
classification provides a basis for handling procedures.

Parameter Value/Classification Source
CAS Number 2442-31-1 [1]
Molecular Formula C9H603 [1]
Molecular Weight 162.14 g/mol [1]

GHS Hazard Statements H302, H315, H319, H335 [1][11]
Signal Word Warning [1][11]

Experimental Protocols

Currently, there are no widely published and validated experimental protocols for the in-lab
neutralization or deactivation of 8-Hydroxycoumarin for non-hazardous disposal. The
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standard and required procedure is collection and disposal via a licensed hazardous waste
management company.

Disposal Workflow Diagram

The following diagram outlines the decision-making process and steps for the proper disposal
of 8-Hydroxycoumarin waste.
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Start: 8-Hydroxycoumarin Waste Generated

l

Is Personal Protective
Equipment (PPE) being worn?

Don appropriate PPE:
Gloves, Eye Protection, Lab Coat

Segregate Waste:
Separate from other chemical waste

Select Appropriate Waste Container:
Labeled, sealed, and compatible

Transfer Waste to Container:
Avoid creating dust or splashes

Securely Seal and Label Container:
'Hazardous Waste', Chemical Name, Hazards

Store in Designated Satellite
Accumulation Area

Contact Environmental Health & Safety (EHS)
for Professional Disposal

End: Waste Disposed of Compliantly

Click to download full resolution via product page

Disposal workflow for 8-Hydroxycoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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